Cas no 71516-19-3 (5-Fluoro-2-methyl-1H-imidazole)

5-Fluoro-2-methyl-1H-imidazole structure
71516-19-3 structure
Product Name:5-Fluoro-2-methyl-1H-imidazole
CAS No:71516-19-3
MF:C4H5FN2
MW:100.094303846359
CID:4731016
Update Time:2023-08-16

5-Fluoro-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-methyl-1H-imidazole
    • Imidazole, 5-fluoro-2-methyl-
    • 4-fluoro-2-methyl-1h-imidazole
    • 1H-Imidazole, 5-fluoro-2-methyl-
    • 4-fluoro-2-methyl-imidazole
    • UBNMLRBLYYBXBW-UHFFFAOYSA-N
    • 5-Fluoro-2-methyl-1H-imidazole #
    • Inchi: 1S/C4H5FN2/c1-3-6-2-4(5)7-3/h2H,1H3,(H,6,7)
    • InChI Key: UBNMLRBLYYBXBW-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C)N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • XLogP3: 0.6
  • Topological Polar Surface Area: 28.7
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